Cas no 95630-75-4 (Bicyclo[2.2.1]heptane-2-carboxylicacid, 3-amino-, ethyl ester, hydrochloride (1:1), (1R,2S,3R,4S)-rel-)

• Product Name: Bicyclo[2.2.1]heptane-2-carboxylicacid, 3-amino-, ethyl ester, hydrochloride (1:1), (1R,2S,3R,4S)-rel-
• CAS No: 95630-75-4
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 799640
• PubChem ID: 43865912
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-2-carboxylicacid, 3-amino-, ethyl ester, hydrochloride (1:1), (1R,2S,3R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-carboxylicacid, 3-amino-, ethyl ester, hydrochloride (1:1), (1R,2S,3R,4S)-rel-
• Ethyl 3-exo-aminobicyclo[2.2.1]heptane-2-exo-carboxylate hydrochloride
• (rac-di-exo)-3-amino-bicyclo[2.2.1]h
• 3-ethoxycarbonylbicyclo[2.2.1]hept-5-en-2-yl-ammonium chloride
• ethyl diexo-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylate hydrochloride
• ethyl diexo-3-aminobicyclo[2.2.1]heptane-2-carboxylate hydrochloride
• ethyl exo-3-aminobicyclo<2.2.1>heptane-2-exo-carboxylate hydrochloride
• ethyl exo-3-aminobicyclo<2.2.1>heptane-exo-2-carboxylate hydrochloride
• Ethyl exo-aminobicyclo<2.2.1>hept-5-ene-2-exo-carboxylate
• ethyl (1S,2R,3S,4R)-3-aminobicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
• 95630-75-4
• (1S,2R,3S,4R)-ethyl 3-aminobicyclo[2.2.1]heptane-2-carboxylate hydrochloride
• SCHEMBL335208

• MDL： MFCD00144273
• Inchi： 1S/C10H17NO2.ClH/c1-2-13-10(12)8-6-3-4-7(5-6)9(8)11;/h6-9H,2-5,11H2,1H3;1H/t6-,7+,8+,9-;/m0./s1
• InChI Key： GUZMBZLNPJWBTA-YFNZCNHDSA-N
• SMILES： Cl.O(CC)C([C@H]1[C@H]([C@@H]2CC[C@H]1C2)N)=O

Computed Properties

• Exact Mass: 219.10300
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 150 °C
• PSA: 52.32000
• LogP: 2.42520
• Solubility: Not available

Bicyclo[2.2.1]heptane-2-carboxylicacid, 3-amino-, ethyl ester, hydrochloride (1:1), (1R,2S,3R,4S)-rel- Security Information

• Safety Instruction： S24/25